molecular formula C12H17NO2 B8307325 4-((N-Methylamino)methyl)-7-methoxy chroman

4-((N-Methylamino)methyl)-7-methoxy chroman

Cat. No.: B8307325
M. Wt: 207.27 g/mol
InChI Key: HUFLVCAJDVLBKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-((N-Methylamino)methyl)-7-methoxy chroman is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

1-(7-methoxy-3,4-dihydro-2H-chromen-4-yl)-N-methylmethanamine

InChI

InChI=1S/C12H17NO2/c1-13-8-9-5-6-15-12-7-10(14-2)3-4-11(9)12/h3-4,7,9,13H,5-6,8H2,1-2H3

InChI Key

HUFLVCAJDVLBKS-UHFFFAOYSA-N

Canonical SMILES

CNCC1CCOC2=C1C=CC(=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from Example 2 (5g) was added to ethylformate (10 ml) and toluene (100 ml) then refluxed for 2 1/2 hrs. The solution was evaporated to dryness and then tetrahydrofuran (THF) (100 ml) and BH3. THF (25.9 ml of a 1M THF solution) was added followed by heating for 1 1/2 hrs. The reaction was cooled and 6N HCl (20 ml) was carefully added followed by heating for 1 hr. The THF was evaporated and the reaction made basic with aqueous KOH. The reaction was extracted with CH2Cl2, the organic layer then separated, dried (MgSO4), filtered and evaporated. The residue was chromatographed on silica gel and eluted with (EtOAc:H2O:HCO2H) (16:2:2), giving the product (1.4 g). Mass spec: (M+H)+ 208. 1H NMR(CDCl3): 2.0 (m,2H); 2.49 (s,3H); 2.8 (m,2H); 3.75 (s,3H); 4.2 (m.1H); 6.38-7.25 (m,3H).
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0 (± 1) mol
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10 mL
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Reaction Step One
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100 mL
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Reaction Step One

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